Cas no 2228302-20-1 (2-hydroxy-2-methyl-3-(1-methyl-1H-indol-2-yl)propanoic acid)

• Product Name: 2-hydroxy-2-methyl-3-(1-methyl-1H-indol-2-yl)propanoic acid
• CAS No: 2228302-20-1
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5604267
• PubChem ID: 165696299
• Update Time: 2025-06-23

2-hydroxy-2-methyl-3-(1-methyl-1H-indol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-3-(1-methyl-1H-indol-2-yl)propanoic acid
• EN300-1739402
• 2228302-20-1

• Inchi： 1S/C13H15NO3/c1-13(17,12(15)16)8-10-7-9-5-3-4-6-11(9)14(10)2/h3-7,17H,8H2,1-2H3,(H,15,16)
• InChI Key： QFTMRFCXPIPOOJ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1=CC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.5Ų

Additional information on 2-hydroxy-2-methyl-3-(1-methyl-1H-indol-2-yl)propanoic acid

2-Hydroxy-2-Methyl-3-(1-Methyl-1H-Indol-2-yl)propanoic Acid (CAS No. 2228302-20-1): An Overview

2-Hydroxy-2-methyl-3-(1-methyl-1H-indol-2-yl)propanoic acid (CAS No. 2228302-20-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

2-Hydroxy-2-methyl-3-(1-methyl-1H-indol-2-yl)propanoic acid is a chiral molecule with a molecular formula of C₁₄H₁₆O₃. The compound features a hydroxyl group, a methyl group, and an indole moiety, which collectively contribute to its distinct chemical properties. The presence of the indole ring, a common structural motif in many biologically active compounds, suggests potential interactions with various biological targets. Additionally, the hydroxyl and carboxylic acid groups provide opportunities for hydrogen bonding and other intermolecular interactions, which can influence the compound's solubility and reactivity.

Synthesis Methods

The synthesis of 2-hydroxy-2-methyl-3-(1-methyl-1H-indol-2-yl)propanoic acid has been explored through various synthetic routes. One common approach involves the condensation of an appropriate indole derivative with a ketone or aldehyde followed by subsequent functional group manipulations. For instance, a typical synthetic pathway might involve the reaction of 1-methylindole with acetone to form an intermediate ketone, which is then subjected to hydroxylation and carboxylation steps to yield the final product. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly synthetic strategies.

Biological Activities

2-Hydroxy-2-methyl-3-(1-methyl-1H-indol-2-yl)propanoic acid has demonstrated a range of biological activities that make it an attractive candidate for drug development. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been reported to possess antioxidant activity, which can help mitigate oxidative stress and protect cells from damage.

In the context of neurodegenerative diseases, 2-hydroxy-2-methyl-3-(1-methyl-1H-indol-2-yl)propanoic acid has shown promise in preclinical studies. Research indicates that it can cross the blood-brain barrier and modulate key signaling pathways involved in neuroinflammation and neuronal survival. These findings suggest potential applications in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Prospects

The therapeutic potential of 2-hydroxy-2-methyl-3-(1-methyl-1H-indol-2-yl)propanoic acid is currently being evaluated in various preclinical and early-stage clinical trials. Preliminary results from these studies have been encouraging, with the compound demonstrating favorable pharmacokinetic profiles and low toxicity levels. However, further research is needed to fully elucidate its mechanisms of action and to optimize its therapeutic efficacy.

In addition to its direct therapeutic applications, 2-hydroxy-2-methyl-3-(1-methyl-1H-indol-2-yl)propanoic acid serves as a valuable lead compound for the development of novel drug candidates. Ongoing efforts are focused on structure-based drug design to enhance its potency and selectivity for specific biological targets.

Conclusion

2-Hydroxy-2-methyl-3-(1-methyl-1H-indol-2-y l)propanoic acid (CAS No. 2228302-20-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure provides a foundation for further exploration in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in the development of innovative treatments for various diseases.